Cas no 313234-03-6 ((2Z)-2-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino-6-methoxy-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino-6-methoxy-2H-chromene-3-carboxamide
• CAS No: 313234-03-6
• MF: C₂₀H₁₇N₃O₃S
• MW: 379.432283163071
• CID: 6525121
• PubChem ID: 9572318
• Update Time: 2025-07-15

(2Z)-2-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino-6-methoxy-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino-6-methoxy-2H-chromene-3-carboxamide
• (2Z)-2-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino]-6-methoxychromene-3-carboxamide
• SR-01000409516-1
• 313234-03-6
• (2Z)-2-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino]-6-methoxy-2H-chromene-3-carboxamide
• F0368-0277
• AKOS040693521
• NSC711208
• NSC-711208
• SR-01000409516

• Inchi： 1S/C20H17N3O3S/c1-25-12-6-7-16-11(8-12)9-14(18(22)24)19(26-16)23-20-15(10-21)13-4-2-3-5-17(13)27-20/h6-9H,2-5H2,1H3,(H2,22,24)/b23-19-
• InChI Key： AXVLHKTXUSSQLH-NMWGTECJSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)/N=C1/C(C(N)=O)=CC2C=C(C=CC=2O/1)OC

Computed Properties

• Exact Mass: 379.09906259g/mol
• Monoisotopic Mass: 379.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 126Ų

Additional information on (2Z)-2-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino-6-methoxy-2H-chromene-3-carboxamide

Introduction to Compound with CAS No 313234-03-6 and Its Applications in Chemical Biology

Chemical biology has witnessed significant advancements in the development of novel compounds that exhibit promising biological activities. One such compound, identified by its CAS number 313234-03-6, has garnered attention due to its unique structural features and potential therapeutic applications. The compound is formally known as (2Z)-2-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino-6-methoxy-2H-chromene-3-carboxamide, a molecule that integrates several pharmacophoric elements aimed at modulating biological pathways.

The structural framework of this compound comprises a benzothiophene core, which is a well-documented scaffold in medicinal chemistry for its ability to interact with various biological targets. The benzothiophene moiety is substituted with a cyano group at the 3-position, enhancing its electronic properties and potential for hydrogen bonding interactions. This substitution pattern is often exploited in the design of bioactive molecules to improve solubility and binding affinity.

Furthermore, the presence of an imino group at the 2-position of the benzothiophene ring introduces a polar functional group that can engage in hydrogen bonding with biological targets. This feature is particularly relevant in the context of drug design, where polar interactions are crucial for achieving high affinity and selectivity. The imino group also contributes to the compound's overall rigidity, which can be advantageous in fitting into specific binding pockets of biological macromolecules.

The chromene core at the C-terminal end of the molecule adds another layer of complexity and functionality. Chromenes are known for their bioactivity in various biological systems, including anti-inflammatory, antioxidant, and antimicrobial properties. The methoxy group at the 6-position of the chromene ring further modulates the electronic properties of the molecule, potentially enhancing its interaction with biological targets. Additionally, the carboxamide group at the 3-position of the chromene provides a polar anchor for interactions with biological receptors.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating benzothiophene and chromene scaffolds. These heterocycles have been shown to exhibit a wide range of biological activities, making them valuable starting points for developing new therapeutic agents. The compound in question, with its unique structural features, represents a promising candidate for further investigation in this field.

In vitro studies have begun to elucidate the potential bioactivities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and metabolic diseases. The cyano group and imino group are particularly noteworthy for their potential to interact with active sites of target enzymes, while the methoxy and carboxamide groups contribute to solubility and binding affinity.

The benzothiophene core has been extensively studied for its role in modulating neurological pathways. Several derivatives have shown promise in preclinical models as potential treatments for neurodegenerative disorders. The presence of this scaffold in our compound suggests that it may share some of these beneficial properties, although further research is needed to confirm these hypotheses.

Moreover, the chromene moiety has been implicated in various biological processes, including antioxidant activity. The methoxy group at the 6-position may enhance these effects by stabilizing reactive oxygen species and protecting cells from oxidative damage. This dual functionality makes our compound an intriguing candidate for therapeutic applications related to oxidative stress and inflammation.

The carboxamide group at the 3-position of the chromene ring is another key feature that warrants investigation. Carboxamides are known to form stable hydrogen bonds with biological targets, which can improve binding affinity and selectivity. This functional group may also contribute to pharmacokinetic properties such as solubility and metabolic stability, making it an important consideration in drug development.

Recent advances in computational chemistry have enabled more sophisticated approaches to understanding molecular interactions at a quantum mechanical level. These methods can be used to model how our compound interacts with biological targets such as enzymes and receptors. By predicting binding affinities and identifying key interaction points, computational studies can guide experimental efforts and accelerate drug discovery processes.

In conclusion, the compound with CAS number 313234-03-6, formally known as (2Z)-2-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino-6-methoxy-2H-chromene-3-carboxamide, represents a promising candidate for further exploration in chemical biology. Its unique structural features and potential bioactivities make it an attractive starting point for developing new therapeutic agents. With continued research into its mechanisms of action and interactions with biological targets, this compound holds significant promise for addressing various diseases associated with inflammation, oxidative stress, and neurological disorders.